2,4,10-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7,11-pentaene

• Molecular Formula: C9H7N3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2,4,10-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7,11-pentaene
• InChI: InChI=1S/C9H7N3/c1-3-11-9-6(1)5-8-7(12-9)2-4-10-8/h1-5,10H,(H,11,12)
• InChI Key: SQJAVFSIBOSGER-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC3=C(C=C21)NC=C3

Description

2,4,10-Triazatricyclo[7.3.0.0³,⁷]dodeca-1(9),2,5,7,11-pentaene is a nitrogen-rich heterocyclic compound characterized by a fused tricyclic framework containing three nitrogen atoms. Key structural features include a rigid bicyclic system with conjugated double bonds, enabling unique electronic properties and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,10-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7,11-pentaene typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the tricyclic structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2,4,10-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7,11-pentaene undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The reaction conditions may vary depending on the desired product and the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds.

Scientific Research Applications

2,4,10-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7,11-pentaene has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in modulating specific biological pathways.

Industry: It is used in the development of new materials and as a precursor for the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of 2,4,10-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7,11-pentaene involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Hexaazatricyclo Derivatives

12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene

• Molecular Formula : C₁₉H₁₄N₆O
• Crystallographic Data : Orthorhombic space group Pna2₁ with unit cell dimensions a = 9.35 Å, b = 23.60 Å, c = 7.15 Å. The structure exhibits C–H···π and π–π interactions, stabilizing the crystal lattice .
• Substituent Effects : The 4-methoxyphenyl group enhances electron density, influencing packing efficiency and intermolecular interactions .

12-(4-Chlorophenyl)-7-methyl-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene

• Molecular Formula : C₁₉H₁₃ClN₆
• Biological Relevance : Exhibits herbicidal and antibacterial activities due to the electron-withdrawing chloro substituent, which modulates reactivity .

Key Comparison :

Property	4-Methoxyphenyl Derivative	4-Chlorophenyl Derivative
Space Group	Pna2₁	Not reported
Biological Activity	Not reported	Herbicidal, antibacterial
Substituent Effect	Electron-donating	Electron-withdrawing

Boron-Containing Analogs (BODIPY Dyes)

BODIPY493/503

• Structure : 2,2-Difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.0³,⁷]dodeca-1(12),4,6,8,10-pentaene
• Application : Fluorescent dye for lipid droplet staining in Cupriavidus necator .
• Photophysical Properties : High quantum yield due to the boron-dipyrromethene core .

5,11-Diethynyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-BODIPY

• Molecular Formula : C₂₃H₁₉BF₂N₂
• Modifications : Ethynyl groups enhance conjugation, shifting absorption/emission spectra .

Key Comparison :

Property	BODIPY493/503	Diethynyl-BODIPY
Application	Lipid staining	Materials science (e.g., sensors)
Functional Groups	Methyl	Ethynyl, phenyl
Molecular Weight	372.2 g/mol	450.08 g/mol

Sulfur-Containing Analogs

5,12-Diphenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene

• Molecular Formula : C₂₀H₁₂N₄S
• Structural Impact : Replacement of nitrogen with sulfur alters electronic properties, reducing planarity and increasing solubility .

Crystallographic Trends

• Hexaazatricyclo Derivatives: Orthorhombic or monoclinic systems dominate, with unit cell volumes ranging from 1,579.6 ų (methoxyphenyl) to smaller volumes for chloro/methyl derivatives .
• BODIPY Derivatives: Triclinic or monoclinic systems; fluorine and boron atoms contribute to tight packing via C–H···F interactions .